N-(4-ethoxyphenyl)-2-{5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms within a molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. Factors such as reaction rates, yield, and the conditions required for the reaction are considered .Physical and Chemical Properties Analysis
This involves studying properties such as melting point, boiling point, solubility, and stability. Spectroscopic properties (UV, IR, NMR) may also be analyzed .Scientific Research Applications
Computational and Pharmacological Evaluation
Research has focused on the computational and pharmacological potential of 1,3,4-oxadiazole and pyrazole novel derivatives, including compounds similar to the one . These studies have included docking against targets like epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lypoxygenase (5-LOX), followed by investigations for toxicity, tumour inhibition, free radical scavenging, analgesic, and anti-inflammatory potential. Some compounds have shown moderate inhibitory effects in all assays, with good affinity for COX-2 and 5-LOX, correlating to high analgesic and anti-inflammatory effects (Faheem, 2018).
Synthesis and Antimicrobial Study
N-substituted derivatives of oxadiazole compounds have been synthesized and evaluated for their antimicrobial activities against Gram-negative and Gram-positive bacteria, showing moderate to significant activity. The synthesis process and the structural elucidation of these compounds through spectral analysis were critical steps in understanding their potential as antimicrobial agents (Khalid et al., 2016).
Anticancer Properties
The synthesis and screening of novel 2-chloro N-aryl substituted acetamide derivatives of oxadiazole compounds for their cytotoxicity on various human cancer cell lines have been undertaken. Among these compounds, specific derivatives were highly cytotoxic, showing potential as anticancer agents. The characterization of these compounds was done through various spectroscopic techniques, highlighting their structure-activity relationships (Vinayak et al., 2014).
Antimicrobial and Antiproliferative Activity
Hydrazide and oxadiazole derivatives have been designed and synthesized, showing antimicrobial activity against various bacterial and fungal strains. Some compounds exhibited significant inhibitory activity against human tumor cell lines, indicating their potential as chemotherapeutic agents. The study also emphasized the role of structural features, such as the oxadiazole ring and benzothiazole moiety, in their antimicrobial and antiproliferative activities (Kaya et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(4-ethoxyphenyl)-2-[5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4O5/c1-3-32-20-11-7-18(8-12-20)25-21(29)15-28-14-17(6-13-22(28)30)24-26-23(27-33-24)16-4-9-19(31-2)10-5-16/h4-14H,3,15H2,1-2H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFHBERUIZRMDBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.